1. Home
  2. Product
  3. Main Products
  4. 4-(4-methyoxycinnamoyl)mussatioside
4-(4-methyoxycinnamoyl)mussatioside 4-(4-methyoxycinnamoyl)mussatioside
Brand Name: Vulcanchem
CAS No.: 110267-42-0
VCID: VC0008978
InChI: InChI=1S/C35H46O17/c1-17-31(51-24(38)12-7-18-5-10-21(45-2)11-6-18)32(52-34-28(42)25(39)22(37)15-47-34)30(44)35(49-17)48-16-23-26(40)27(41)29(43)33(50-23)46-14-13-19-3-8-20(36)9-4-19/h3-12,17,22-23,25-37,39-44H,13-16H2,1-2H3/b12-7+
SMILES: CC1C(C(C(C(O1)OCC2C(C(C(C(O2)OCCC3=CC=C(C=C3)O)O)O)O)O)OC4C(C(C(CO4)O)O)O)OC(=O)C=CC5=CC=C(C=C5)OC
Molecular Formula: C35H46O17
Molecular Weight: 738.7 g/mol

4-(4-methyoxycinnamoyl)mussatioside

CAS No.: 110267-42-0

Main Products

VCID: VC0008978

Molecular Formula: C35H46O17

Molecular Weight: 738.7 g/mol

4-(4-methyoxycinnamoyl)mussatioside - 110267-42-0

CAS No. 110267-42-0
Product Name 4-(4-methyoxycinnamoyl)mussatioside
Molecular Formula C35H46O17
Molecular Weight 738.7 g/mol
IUPAC Name [5-hydroxy-2-methyl-6-[[3,4,5-trihydroxy-6-[2-(4-hydroxyphenyl)ethoxy]oxan-2-yl]methoxy]-4-(3,4,5-trihydroxyoxan-2-yl)oxyoxan-3-yl] (E)-3-(4-methoxyphenyl)prop-2-enoate
Standard InChI InChI=1S/C35H46O17/c1-17-31(51-24(38)12-7-18-5-10-21(45-2)11-6-18)32(52-34-28(42)25(39)22(37)15-47-34)30(44)35(49-17)48-16-23-26(40)27(41)29(43)33(50-23)46-14-13-19-3-8-20(36)9-4-19/h3-12,17,22-23,25-37,39-44H,13-16H2,1-2H3/b12-7+
Standard InChIKey ZSSONUOCZAKCRR-KPKJPENVSA-N
Isomeric SMILES CC1C(C(C(C(O1)OCC2C(C(C(C(O2)OCCC3=CC=C(C=C3)O)O)O)O)O)OC4C(C(C(CO4)O)O)O)OC(=O)/C=C/C5=CC=C(C=C5)OC
SMILES CC1C(C(C(C(O1)OCC2C(C(C(C(O2)OCCC3=CC=C(C=C3)O)O)O)O)O)OC4C(C(C(CO4)O)O)O)OC(=O)C=CC5=CC=C(C=C5)OC
Canonical SMILES CC1C(C(C(C(O1)OCC2C(C(C(C(O2)OCCC3=CC=C(C=C3)O)O)O)O)O)OC4C(C(C(CO4)O)O)O)OC(=O)C=CC5=CC=C(C=C5)OC
Synonyms 4-(4-methyoxycinnamoyl)mussatioside
MeOCM
PubChem Compound 6450025
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19